Cas no 2384482-95-3 (5-Chloro-2-ethoxy-1-fluoro-3-iodobenzene)

• Product Name: 5-Chloro-2-ethoxy-1-fluoro-3-iodobenzene
• CAS No: 2384482-95-3
• MF: C₈H₇ClFIO
• MW: 300.50
• CID: 5076806
• Update Time: 2026-03-01

5-Chloro-2-ethoxy-1-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethoxy-1-fluoro-3-iodobenzene

• Inchi： 1S/C8H7ClFIO/c1-2-12-8-6(10)3-5(9)4-7(8)11/h3-4H,2H2,1H3
• InChI Key： CYWROHANKWCVPX-UHFFFAOYSA-N
• SMILES： C1C(I)=C(OCC)C(F)=CC=1Cl

Additional information on 5-Chloro-2-ethoxy-1-fluoro-3-iodobenzene

5-Chloro-2-Ethoxy-1-Fluoro-3-Iodo-Benzene: A Comprehensive Overview

The compound 5-Chloro-2-Ethoxy-1-Fluoro-3-Iodo-Benzene, with the CAS number 2384482-95-3, is a highly substituted aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a chlorine atom at position 5, an ethoxy group at position 2, a fluorine atom at position 1, and an iodine atom at position 3. Its structure makes it a valuable intermediate in the synthesis of various organic compounds, particularly those with complex halogenation patterns.

Recent studies have highlighted the potential of 5-Chloro-2-Ethoxy-1-Fluoro-3-Iodo-Benzene in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including those with anti-cancer and anti-inflammatory properties. The presence of multiple halogen atoms provides this compound with unique electronic properties, making it an ideal candidate for exploring novel therapeutic agents.

The synthesis of 5-Chloro-2-Ethoxy-1-Fluoro-3-Iodo-Benzene involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and electrophilic halogenation. These methods ensure the precise placement of substituents on the benzene ring, which is critical for maintaining the compound's desired properties. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and increasing yields.

In terms of physical properties, 5-Chloro-2-Ethoxy-1-Fluoro-3-Iodo-Benzene exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for use in various organic reactions. Additionally, the compound demonstrates moderate stability under standard laboratory conditions, though it may degrade under harsh acidic or basic conditions.

The application of 5-Chloro-2-Ethoxy-1-fluoro-substituted aromatic compounds extends beyond pharmaceuticals into materials science. For instance, researchers have investigated their use in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of multiple halogens enhances the electronic conductivity and photoluminescent properties of these materials, making them promising candidates for next-generation electronic devices.

Furthermore, recent studies have explored the use of 5-Chloro-substituted benzene derivatives in catalytic processes. These compounds have been shown to act as effective ligands in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Their ability to stabilize metal centers while maintaining reactivity has positioned them as valuable tools in asymmetric catalysis.

In conclusion, 5-Chloro-2-Ethoxy-1-fluoro-3-Iodo-Benzene, with its unique substitution pattern and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a key intermediate in modern organic synthesis.